![molecular formula C29H20N4O10 B5107894 3,3'-methylenebis{6-[(3-nitrobenzoyl)amino]benzoic acid} CAS No. 351891-58-2](/img/structure/B5107894.png)
3,3'-methylenebis{6-[(3-nitrobenzoyl)amino]benzoic acid}
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Overview
Description
“3,3’-Methylenebis{6-[(3-nitrobenzoyl)amino]benzoic acid}” is a chemical compound with the molecular formula C29H20N4O10 . It is a derivative of benzoic acid, which is a common component in a variety of chemical reactions .
Molecular Structure Analysis
The molecular structure of this compound includes a total of 66 bonds, including 46 non-H bonds, 32 multiple bonds, 10 rotatable bonds, 8 double bonds, and 24 aromatic bonds . It also contains 4 six-membered rings, 2 carboxylic acids (aromatic), 2 secondary amides (aromatic), 2 nitro groups (aromatic), and 2 hydroxyl groups .Scientific Research Applications
Synthesis of Reactive Dyes
The compound “3,3’-methylenebis{6-[(3-nitrobenzoyl)amino]benzoic acid}” has been used in the synthesis of new sets of Pyrazolone acid reactive dyes . These dyes were synthesized by coupling Tetrazotized compound with different pyrazolone coupling components .
Dyeing Performance on Various Fibers
The synthesized dyes based on “3,3’-methylenebis{6-[(3-nitrobenzoyl)amino]benzoic acid}” have been studied for their dyeing performance on various fibers such as wool and silk fabrics .
Study of Fastness Properties
The fastness properties of these dyes with respect to light, wash, and rubbing have been examined . The dyes were found to exhibit moderate to very good light, wash, and rubbing fastness properties .
Exhaustion and Fixation Properties
The exhaustion and fixation properties of the synthesized dyes were investigated . This involves studying the dye bath exhaustion and fixation .
Safety and Hazards
properties
IUPAC Name |
5-[[3-carboxy-4-[(3-nitrobenzoyl)amino]phenyl]methyl]-2-[(3-nitrobenzoyl)amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H20N4O10/c34-26(18-3-1-5-20(14-18)32(40)41)30-24-9-7-16(12-22(24)28(36)37)11-17-8-10-25(23(13-17)29(38)39)31-27(35)19-4-2-6-21(15-19)33(42)43/h1-10,12-15H,11H2,(H,30,34)(H,31,35)(H,36,37)(H,38,39) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVFKDKMTOCUTNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC2=C(C=C(C=C2)CC3=CC(=C(C=C3)NC(=O)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)O)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H20N4O10 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
584.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
351891-58-2 |
Source
|
Record name | C-467929 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0351891582 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | C-467929 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V8PCK7UON0 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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